Cas no 39155-95-8 (rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis)

rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis structure
39155-95-8 structure
Product Name:rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis
CAS No:39155-95-8
MF:C6H9NO
MW:111.141761541367
CID:1501475
PubChem ID:7010077
Update Time:2025-04-21

rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis Chemical and Physical Properties

Names and Identifiers

    • 6-Azabicyclo[3.2.0]heptan-7-one, (1S,5R)-
    • (1S,5R)-6-azabicyclo[3.2.0]heptan-7-one
    • rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis
    • Rel-(1S,5R)-6-azabicyclo[3.2.0]heptan-7-one
    • EN300-1266276
    • F12974
    • Z2307158154
    • DTXSID00426600
    • cis-6-Azabicyclo[3.2.0]heptan-7-one
    • SCHEMBL2523587
    • 39155-95-8
    • rac-(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
    • CS-0130629
    • Inchi: 1S/C6H9NO/c8-6-4-2-1-3-5(4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m0/s1
    • InChI Key: AXDBIGNYXNSBHV-CRCLSJGQSA-N
    • SMILES: O=C1[C@H]2CCC[C@H]2N1

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

rac-(1R,5S)-6-azabicyclo3.2.0heptan-7-one, cis Pricemore >>

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